Cas no 63064-31-3 (Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester)

• Product Name: Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester
• CAS No: 63064-31-3
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• MDL: MFCD15143059
• CID: 1644711
• PubChem ID: 13568392
• Update Time: 2025-07-19

Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanol, 4-methylbenzenesulfonate
• 2-cyclopropylethyl 4-methylbenzene-1-sulfonate
• 2-cyclopropylethyl toluene-4-sulfonate
• Toluene-4-sulfonic acid 2-cyclopropyl-ethyl ester
• SCHEMBL244134
• AKOS015995984
• CS-0340555
• A914860
• 2-cyclopropylethyl 4-methylbenzenesulfonate
• 2-cyclopropylethyl4-methylbenzenesulfonate
• 2-cyclopropylethyl-4-methylbenzene-1-sulfonate
• Toluene-4-sulfonic acid 2-cyclopropylethyl ester
• DB-303341
• JVOCWIRGDNWGKH-UHFFFAOYSA-N
• EN300-7113968
• AM804158
• MFCD15143059
• 63064-31-3
• AS-68170
• 2-cyclopropylethyl-4-methylbenzenesulfonate
• SB38026
• Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester

• MDL： MFCD15143059
• Inchi： 1S/C12H16O3S/c1-10-2-6-12(7-3-10)16(13,14)15-9-8-11-4-5-11/h2-3,6-7,11H,4-5,8-9H2,1H3
• InChI Key： JVOCWIRGDNWGKH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1CC1

Computed Properties

• Exact Mass: 258.09264
• Monoisotopic Mass: 240.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 363.8±11.0 °C at 760 mmHg
• Flash Point: 173.8±19.3 °C
• PSA: 74.6
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester

Comprehensive Overview of Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester (CAS No. 63064-31-3)

Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester (CAS No. 63064-31-3) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This ester derivative of p-toluenesulfonic acid is particularly valued for its role as an intermediate in synthetic chemistry, offering versatility in the production of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, featuring a cyclopropyl-ethyl moiety, enhances its reactivity and selectivity in organic transformations, making it a subject of interest for researchers and industrial chemists alike.

In recent years, the demand for Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester has surged due to its applications in green chemistry and sustainable synthesis. With growing emphasis on eco-friendly processes, this compound has been explored as a catalyst or reagent in reactions that minimize waste and energy consumption. Researchers are particularly intrigued by its potential in asymmetric synthesis, where its chiral properties can be leveraged to produce enantiomerically pure compounds—a critical requirement in modern drug development. This aligns with the broader trend of optimizing synthetic routes for API (Active Pharmaceutical Ingredient) manufacturing.

The compound's stability under various conditions also makes it a reliable choice for fine chemical production. Industries frequently search for alternatives to traditional reagents that offer higher yields and fewer byproducts, and Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester fits this niche perfectly. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal, as these methods are gaining traction for their efficiency and scalability. These attributes address common queries from chemists seeking innovative solutions for complex synthetic challenges.

Another area of interest is the compound's role in polymer chemistry. The cyclopropyl group in its structure can impart unique thermal and mechanical properties to polymers, making it a candidate for developing high-performance materials. This has sparked discussions in forums and research circles about its potential in creating advanced coatings or specialty adhesives, topics frequently searched by material scientists. Additionally, its use in cross-coupling reactions—a hot topic in organic synthesis—has been documented, further solidifying its relevance in contemporary chemistry.

From a safety and handling perspective, Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester requires standard laboratory precautions, similar to other organic esters. While not classified as highly hazardous, proper storage in anhydrous conditions is recommended to maintain its integrity. This practical aspect is often highlighted in user-generated content, where professionals share best practices for handling such compounds. The compound's solubility profile (e.g., in polar aprotic solvents) is another frequently searched topic, as it determines its utility in specific reaction setups.

In conclusion, Toluene-4-Sulfonic Acid 2-Cyclopropyl-Ethyl Ester (CAS No. 63064-31-3) represents a multifaceted tool in modern chemistry, bridging gaps between academic research and industrial applications. Its adaptability to emerging trends like green synthesis, high-throughput screening, and material science innovation ensures its continued relevance. As the scientific community prioritizes efficiency and sustainability, this compound is poised to remain a key player in the evolving landscape of chemical synthesis.